Cas no 2137592-52-8 (benzyl 3-[(fluorosulfonyl)methyl]-2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate)

• Product Name: benzyl 3-[(fluorosulfonyl)methyl]-2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate
• CAS No: 2137592-52-8
• MF: C₁₆H₁₈FN₃O₄S
• MW: 367.39522600174
• CID: 6580470
• PubChem ID: 165459239
• Update Time: 2025-06-12

benzyl 3-[(fluorosulfonyl)methyl]-2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2137592-52-8
• benzyl 3-[(fluorosulfonyl)methyl]-2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate
• EN300-729201

• Inchi： 1S/C16H18FN3O4S/c1-12-14(11-25(17,22)23)20-8-7-19(9-15(20)18-12)16(21)24-10-13-5-3-2-4-6-13/h2-6H,7-11H2,1H3
• InChI Key： JKFUYGJHWBKOQA-UHFFFAOYSA-N
• SMILES： S(CC1=C(C)N=C2CN(C(=O)OCC3C=CC=CC=3)CCN21)(=O)(=O)F

Computed Properties

• Exact Mass: 367.10020540g/mol
• Monoisotopic Mass: 367.10020540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 89.9Ų

Additional information on benzyl 3-[(fluorosulfonyl)methyl]-2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate

Comprehensive Analysis of Benzyl 3-[(fluorosulfonyl)methyl]-2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate (CAS No. 2137592-52-8)

In the rapidly evolving field of pharmaceutical and agrochemical research, benzyl 3-[(fluorosulfonyl)methyl]-2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate (CAS No. 2137592-52-8) has emerged as a compound of significant interest. This molecule, characterized by its unique imidazo[1,2-a]pyrazine core and fluorosulfonyl functional group, is being explored for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's CAS number 2137592-52-8 serves as a critical identifier in global chemical databases, ensuring precise tracking in regulatory and research contexts. Its benzyl carboxylate moiety contributes to its stability, while the fluorosulfonylmethyl group introduces reactivity that can be harnessed for covalent bonding with biological targets. This dual functionality makes it a promising candidate for proteolysis-targeting chimeras (PROTACs) and other advanced therapeutic modalities, aligning with current trends in precision medicine.

Recent studies highlight the growing demand for imidazo[1,2-a]pyrazine derivatives in oncology and neurology, driven by their ability to modulate protein-protein interactions. The incorporation of a fluorosulfonyl group in benzyl 3-[(fluorosulfonyl)methyl]-2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate enhances its electrophilic properties, enabling selective engagement with cysteine residues in enzymes—a hot topic in covalent inhibitor development. This aligns with frequent search queries like "fluorosulfonyl applications in drug design" and "imidazo[1,2-a]pyrazine bioactive compounds."

From a synthetic chemistry perspective, the compound's methyl-substituted imidazo[1,2-a]pyrazine scaffold offers steric control, reducing off-target effects—a key concern in small-molecule therapeutics. Its benzyl-protected carboxylate further simplifies purification and handling, addressing common challenges in scalable production. These attributes resonate with industrial researchers searching for "stable intermediates for heterocyclic synthesis" or "benzyl group advantages in medicinal chemistry."

Environmental and regulatory considerations are also shaping interest in this compound. Unlike traditional sulfonylating agents, the fluorosulfonylmethyl moiety in CAS 2137592-52-8 may offer greener alternatives due to potential reductions in waste byproducts. This positions it favorably amid increasing searches for "sustainable fluorination methods" and "eco-friendly sulfonylating reagents."

In material science, the compound's conjugated system and fluorosulfonyl group are being investigated for organic electronics, particularly in n-type semiconductor applications. Its thermal stability and tunable electronic properties match queries like "imidazo[1,2-a]pyrazine in OLEDs" or "fluorosulfonyl-modified organic materials," reflecting cross-disciplinary relevance.

Ongoing research into benzyl 3-[(fluorosulfonyl)methyl]-2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate continues to uncover novel applications, from bioconjugation techniques to catalysis. As synthetic methodologies advance, this compound is poised to play a pivotal role in addressing contemporary challenges in life sciences and technology, making it a subject of persistent academic and industrial inquiry.